Cas no 1263094-36-5 ((R)-cyclopropyl(4-(trifluoromethyl)phenyl)methanamine hydrochloride)

• Product Name: (R)-cyclopropyl(4-(trifluoromethyl)phenyl)methanamine hydrochloride
• CAS No: 1263094-36-5
• MF: C₁₁H₁₃ClF₃N
• MW: 251.675832509995
• CID: 2184743
• PubChem ID: 53487596
• Update Time: 2025-06-13

(R)-cyclopropyl(4-(trifluoromethyl)phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-cyclopropyl(4-(trifluoromethyl)phenyl)methanamine hydrochloride
• (R)-1-Cyclopropyl-1-[4-(trifluoromethyl)phenyl]methanamine hydroc hloride (1:1)
• (R)-Cyclopropyl(4-(trifluoromethyl)phenyl) methanamine hydrochloride
• (R)-cyclopropyl[4-(trifluoromethyl)phenyl]methanamine hydrochloride
• (R)-cyclopropyl-[4-(trifluoromethyl)phenyl]methanamine;hydrochloride
• (R)-Cyclopropyl(4-(trifluoromethyl)phenyl)methanaminehydrochloride
• 1263094-36-5
• YJSAGMFUGQXLQJ-HNCPQSOCSA-N

• MDL： MFCD12068557
• Inchi： 1S/C11H12F3N.ClH/c12-11(13,14)9-5-3-8(4-6-9)10(15)7-1-2-7;/h3-7,10H,1-2,15H2;1H/t10-;/m1./s1
• InChI Key： YJSAGMFUGQXLQJ-HNCPQSOCSA-N
• SMILES： Cl.FC(C1C=CC(=CC=1)[C@@H](C1CC1)N)(F)F

Computed Properties

• Exact Mass: 251.0688616g/mol
• Monoisotopic Mass: 251.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (R)-cyclopropyl(4-(trifluoromethyl)phenyl)methanamine hydrochloride

Recent Advances in the Study of (R)-cyclopropyl(4-(trifluoromethyl)phenyl)methanamine hydrochloride (CAS: 1263094-36-5)

The compound (R)-cyclopropyl(4-(trifluoromethyl)phenyl)methanamine hydrochloride (CAS: 1263094-36-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

One of the key areas of investigation has been the synthesis and optimization of (R)-cyclopropyl(4-(trifluoromethyl)phenyl)methanamine hydrochloride. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for clinical trials. Advanced techniques such as asymmetric catalysis and chiral resolution have been employed to ensure the enantiomeric purity of the compound, as the (R)-enantiomer exhibits superior biological activity compared to its (S)-counterpart.

Pharmacological studies have revealed that (R)-cyclopropyl(4-(trifluoromethyl)phenyl)methanamine hydrochloride acts as a potent modulator of specific neurotransmitter systems. In vitro and in vivo experiments have demonstrated its high affinity for certain receptor subtypes, suggesting potential applications in the treatment of neurological and psychiatric disorders. For instance, recent preclinical trials have shown promising results in models of depression and anxiety, with the compound exhibiting rapid onset of action and minimal side effects compared to existing therapeutics.

Mechanistic insights into the compound's activity have been elucidated through structural biology and computational modeling. X-ray crystallography and molecular dynamics simulations have provided detailed information on the binding interactions between the compound and its target receptors. These findings have not only enhanced our understanding of its mode of action but also opened avenues for the design of next-generation derivatives with improved efficacy and selectivity.

In addition to its neurological applications, (R)-cyclopropyl(4-(trifluoromethyl)phenyl)methanamine hydrochloride has shown potential in other therapeutic areas. Recent studies have explored its anti-inflammatory and immunomodulatory effects, indicating possible uses in autoimmune diseases and chronic inflammatory conditions. The compound's unique chemical structure, featuring a cyclopropyl group and a trifluoromethylphenyl moiety, contributes to its diverse biological activities and makes it a versatile scaffold for further medicinal chemistry optimization.

Despite these promising developments, challenges remain in the clinical translation of (R)-cyclopropyl(4-(trifluoromethyl)phenyl)methanamine hydrochloride. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is focused on pharmacokinetic optimization and formulation strategies to overcome these hurdles and facilitate the compound's progression into human trials.

In conclusion, (R)-cyclopropyl(4-(trifluoromethyl)phenyl)methanamine hydrochloride (CAS: 1263094-36-5) represents a compelling case study in modern drug discovery. Its multifaceted pharmacological profile, combined with advances in synthetic and structural biology, positions it as a valuable tool for both basic research and therapeutic development. Continued investigation into its mechanisms and applications is expected to yield further insights and potentially lead to novel treatments for a range of medical conditions.